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Compound of Interest

Compound Name: N-Isovalerylglycine

Cat. No.: B3044281

For immediate release: This document provides essential safety and logistical information for
the proper disposal of N-Isovalerylglycine, a compound utilized in biochemical research.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection. N-Isovalerylglycine is classified as a combustible solid and can cause serious eye
irritation.[1][2] While specific environmental hazards are not fully detailed, standard procedure
for chemical waste disposal should be followed to prevent environmental release.

Summary of Key Data

For quick reference, the following table summarizes the essential quantitative and qualitative
data for N-Isovalerylglycine.

Property Value Source

Molecular Formula C7H13NO3 [11[3]

Molecular Weight 159.18 g/mol [1112]
White to off-white powder or

Appearance [1]
crystals

Melting Point 87-90 °C [1112]
H319: Causes serious eye

GHS Hazard Statement o [2]
irritation

Storage Class 11 - Combustible Solids [1]
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Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for the disposal of N-Isovalerylglycine in a
laboratory setting.

o Personal Protective Equipment (PPE):
o Wear standard laboratory attire, including a lab coat, nitrile gloves, and safety goggles.[4]
» Waste Collection:

o Designate a specific, properly labeled hazardous waste container for solid chemical waste.
The container should be made of a compatible material (e.g., polyethylene) and have a
secure lid.

o Carefully transfer any unwanted solid N-Isovalerylglycine into this container using a
spatula or scoop. Avoid creating dust.[4]

o For solutions of N-Isovalerylglycine, absorb the liquid with an inert material (e.g.,
vermiculite, sand) and place the absorbed material into the solid waste container.

e Container Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "N-
Isovalerylglycine," and the approximate quantity.

o Include the appropriate hazard pictogram (e.g., exclamation mark for eye irritation).
o Storage:

o Store the sealed waste container in a designated, well-ventilated waste accumulation
area, away from incompatible materials such as oxidizing agents.[4]

e Disposal:

o Arrange for pick-up and disposal by a licensed hazardous waste management company.
Follow all local, state, and federal regulations for chemical waste disposal.
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Emergency Procedures

In the event of a spill or exposure, follow these procedures:
e Spill:

o Use personal protective equipment.[4]

o Keep people away from and upwind of the spill.[4]

o Sweep up the spilled solid material, avoiding dust generation, and place it in the
designated hazardous waste container.[4]

e Eye Contact:
o Rinse cautiously with water for several minutes.[4]
o Remove contact lenses, if present and easy to do. Continue rinsing.[4]
o If eye irritation persists, get medical advice/attention.[4]
o Skin Contact:
o Remove contaminated clothing.
o Rinse skin with water/shower.[4]
e Inhalation:
o Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[4]
e Ingestion:
o Rinse mouth.[4]

o Get medical advice/attention if you feel unwell.[4]

Logical Flow for N-Isovalerylglycine Disposal
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The following diagram illustrates the decision-making process for the proper disposal of N-
Isovalerylglycine.

Preparation ‘Waste Collection Final Steps

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-Isovalerylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3044281?utm_src=pdf-body
https://www.benchchem.com/product/b3044281?utm_src=pdf-body
https://www.benchchem.com/product/b3044281?utm_src=pdf-body-img
https://www.benchchem.com/product/b3044281?utm_src=pdf-body
https://www.benchchem.com/product/b3044281?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/KR/ko/product/sigma/43424
https://pubchem.ncbi.nlm.nih.gov/compound/N-Isovaleroylglycine
https://www.caymanchem.com/product/17581/isovaleroylglycine
https://www.tcichemicals.com/BE/en/sds/I0301_EU_6N.pdf
https://www.benchchem.com/product/b3044281#n-isovalerylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b3044281#n-isovalerylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b3044281#n-isovalerylglycine-proper-disposal-procedures
https://www.benchchem.com/product/b3044281#n-isovalerylglycine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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